Cas no 79916-07-7 (Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate)

• Product Name: Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate
• CAS No: 79916-07-7
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 564322
• PubChem ID: 174194
• Update Time: 2025-04-19

Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate
• [7-(diethylamino)phenoxazin-3-ylidene]-diethylazanium,acetate
• 3,7-bis(diethylamino)phenoxazin-5-ium acetate
• DTXSID4072865
• 79916-07-7
• Phenoxazin-5-ium, 3,7-bis(diethylamino)-, acetate (1:1)
• NS00090584
• EINECS 279-349-8

• Inchi： 1S/C20H26N3O.C2H4O2/c1-5-22(6-2)15-9-11-17-19(13-15)24-20-14-16(23(7-3)8-4)10-12-18(20)21-17;1-2(3)4/h9-14H,5-8H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： PAQRKFBPHDBILN-UHFFFAOYSA-M
• SMILES： O1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N(CC)CC.[O-]C(C)=O

Computed Properties

• Exact Mass: 383.22089180g/mol
• Monoisotopic Mass: 383.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų